Cas no 2180068-12-4 (4,7-diazatricyclo[7.5.0.02,?]tetradeca-1,8-dien-3-one)

• Product Name: 4,7-diazatricyclo[7.5.0.02,?]tetradeca-1,8-dien-3-one
• CAS No: 2180068-12-4
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 6429543
• PubChem ID: 145926468
• Update Time: 2025-11-05

4,7-diazatricyclo[7.5.0.02,?]tetradeca-1,8-dien-3-one Chemical and Physical Properties

Names and Identifiers

• 4,7-diazatricyclo[7.5.0.02,?]tetradeca-1,8-dien-3-one
• D79474
• AS-79489
• 3,4,8,9,10,11-hexahydro-2H-cyclohepta[3,4]pyrrolo[1,2-a]pyrazin-1(7H)-one
• CS-0310226
• 4,7-diazatricyclo[7.5.0.02,7]tetradeca-1,8-dien-3-one
• SY248206
• 4,7-Diazatricyclo[7.5.0.0?,?]tetradeca-1,8-dien-3-one
• 4,7-diazatricyclo[7.5.0.0(2),7]tetradeca-1,8-dien-3-one
• 4,7-diazatricyclo[7.5.0.0(2),]tetradeca-1,8-dien-3-one
• MFCD32068398
• 2,3,4,7,8,9,10,11-Octahydro-1H-cyclohepta[3,4]pyrrolo[1,2-a]pyrazin-1-one
• 2180068-12-4
• 4,7-diazatricyclo[7.5.0.02,]tetradeca-1,8-dien-3-one
• 2H-Cyclohepta[3,4]pyrrolo[1,2-a]pyrazin-1(7H)-one, 3,4,8,9,10,11-hexahydro-
• 4,7-diazatricyclo[7.5.0.0(2),?]tetradeca-1,8-dien-3-one

• Inchi： 1S/C12H16N2O/c15-12-11-10-5-3-1-2-4-9(10)8-14(11)7-6-13-12/h8H,1-7H2,(H,13,15)
• InChI Key： PPUZULGHUONZLS-UHFFFAOYSA-N
• SMILES： C12=C3CCCCCC3=CN1CCNC2=O

Computed Properties

• Exact Mass: 204.126263138g/mol
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 34Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 498.3±44.0 °C(Predicted)
• pka: 14.80±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4,7-diazatricyclo[7.5.0.02,?]tetradeca-1,8-dien-3-one

Introduction to 4,7-diazatricyclo[7.5.0.02,?]tetradeca-1,8-dien-3-one (CAS No. 2180068-12-4)

4,7-diazatricyclo[7.5.0.02,?]tetradeca-1,8-dien-3-one, identified by its Chemical Abstracts Service (CAS) number 2180068-12-4, is a structurally complex heterocyclic compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound belongs to the tricyclic family, featuring a unique arrangement of fused rings and nitrogen atoms, which contributes to its distinctive chemical properties and potential biological activities.

The molecular framework of 4,7-diazatricyclo[7.5.0.02,?]tetradeca-1,8-dien-3-one consists of a tricyclic core with three fused rings, including two cyclohexane rings and one additional ring that incorporates two nitrogen atoms at the 4- and 7-positions. This arrangement creates a rigid structure with multiple stereogenic centers, making it a challenging yet intriguing subject for synthetic chemists. The presence of conjugated double bonds in the 1,8-diene system further enhances its reactivity and potential utility in various chemical transformations.

Recent advancements in computational chemistry have enabled researchers to gain deeper insights into the electronic structure and reactivity of such complex molecules. Molecular modeling studies suggest that 4,7-diazatricyclo[7.5.0.02,?]tetradeca-1,8-dien-3-one exhibits significant π-conjugation across its tricyclic system, which may influence its interaction with biological targets. This has opened up new avenues for exploring its pharmacological potential.

In the realm of drug discovery, heterocyclic compounds like 4,7-diazatricyclo[7.5.0.02,?]tetradeca-1,8-dien-3-one are of particular interest due to their ability to mimic natural products and biological molecules. The nitrogen atoms in its structure can serve as hydrogen bond donors or acceptors, facilitating interactions with proteins and enzymes. This feature has led to investigations into its potential as a scaffold for developing novel therapeutic agents.

One of the most compelling aspects of 4,7-diazatricyclo[7.5.0.02,?]tetradeca-1,8-dien-3-one is its synthetic versatility. The tricyclic core provides a stable platform for further functionalization through various chemical reactions such as cyclization, alkylation, and oxidation. These modifications can be tailored to produce derivatives with enhanced biological activity or improved pharmacokinetic properties.

Recent studies have highlighted the compound's potential in modulating enzyme activity and inhibiting key biological pathways associated with diseases such as cancer and inflammation. For instance, preliminary in vitro experiments have demonstrated that certain derivatives of 4,7-diazatricyclo[7.5.0.02,?]tetradeca-1,8-dien-3-one exhibit inhibitory effects on enzymes like cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in the production of pro-inflammatory mediators.

The synthesis of 4,7-diazatricyclo[7.5.0.02,?]tetradeca-1,8-dien-3-one presents significant challenges due to its complex three-dimensional structure and multiple stereocenters. However， recent developments in transition metal-catalyzed reactions have provided novel strategies for constructing such intricate molecules efficiently。 These methods have enabled chemists to access previously inaccessible derivatives with high enantioselectivity。

From a pharmaceutical perspective， the unique structural features of 4，7-diazatricyclo[7。5。0。02，?]tetradeca-l，8-dien-l。3-one make it an attractive candidate for further exploration as a lead compound。 Its ability to interact with biological targets through multiple binding modes offers a promising starting point for designing drugs with improved efficacy and reduced side effects。

The future direction of research on 4，7-diazatricyclo[7。5。0。02，?]tetradeca-l，8-dien-l。3-one is likely to focus on optimizing synthetic routes， exploring derivative libraries， and evaluating their biological activity in preclinical models。 Advances in high-throughput screening technologies will further accelerate the identification of promising candidates for clinical development。

In conclusion， 4，7-diazatricyclo[7。5。0。02，?]tetradeca-l，8-dien-l。3-one (CAS No。 2180068-l2-l) represents a fascinating molecule with significant potential in both academic research and drug discovery。 Its complex structure， synthetic challenges， and promising biological activities make it a compelling subject for further investigation by chemists and pharmacologists alike。